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Compound of Interest

Compound Name: 4-(Boc-amino)pyridine

Cat. No.: B048293

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(tert-
butoxycarbonylamino)pyridine, commonly known as 4-(Boc-amino)pyridine. It is a vital
intermediate in organic synthesis, particularly within medicinal chemistry and drug discovery.
This document details its chemical properties, synthesis protocols, and significant applications,
presenting data in a clear, accessible format for the scientific community.

Core Compound Identification

4-(Boc-amino)pyridine is a derivative of 4-aminopyridine where the amino group is protected
by a tert-butoxycarbonyl (Boc) group. This protection strategy is fundamental in multi-step
syntheses, allowing for selective reactions at other positions of the pyridine ring.

e CAS Number: 98400-69-2[1][2][3][4][5]
o |[UPAC Name: tert-butyl N-(pyridin-4-yl)carbamate[5][6]

» Synonyms: 4-(tert-butoxycarbonylamino)pyridine, N-Boc-4-aminopyridine, tert-Butyl 4-
pyridylcarbamate[2][4]

Caption: Structure of 4-(Boc-amino)pyridine.

Physicochemical Properties
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The properties of 4-(Boc-amino)pyridine make it a versatile reagent in various reaction

conditions. It is typically a stable, solid compound, soluble in many common organic solvents.

[7]

Property Value Reference(s)

Molecular Formula C10H14N202 [11[2][5]

Molecular Weight 194.23 g/mol [1112][5]
White to off-white crystalline

Appearance [4107118]
powder

Melting Point 145-149 °C [4]

Density (Predicted) 1.131 + 0.06 g/cm?3 [41[8]

pKa (Predicted) 12.0+0.70 [4]18]
Slightly soluble in water;

Solubility Soluble in methanol, ethanol, [7]

DCM

Synthesis and Experimental Protocols

The most prevalent synthesis of 4-(Boc-amino)pyridine involves the direct Boc-protection of

4-aminopyridine. Several methods exist, with variations in catalysts and reagents to optimize

yield and purity.

The standard laboratory synthesis reacts 4-aminopyridine with di-tert-butyl dicarbonate

((Boc)20).
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Caption: General synthesis of 4-(Boc-amino)pyridine.

This protocol is adapted from a patented method designed to enhance yield and selectivity,
minimizing the formation of di-Boc byproducts.[9][10]

Materials:

e 4-Aminopyridine (1.0 eq)

o Di-tert-butyl dicarbonate ((Boc)20) (1.75 eq)

o 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) (2.25 eq)
e Hydroxybenzotriazole (HOBT) (0.075 eq)

o Triethylamine (TEA) (2.25 eq)

¢ Dichloromethane (DCM) (10 mL per 1g of 4-aminopyridine)
Procedure:

e Atroom temperature, dissolve 4-aminopyridine (e.g., 1g, 10.6 mmol) in dichloromethane (10
mL) in a round-bottom flask equipped with a magnetic stirrer.
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e While stirring, add EDCI (4.6g, 23.8 mmol), HOBT (0.1g, 0.8 mmol), and triethylamine (2.4g,
23.8 mmol) to the solution.

e Add (Boc)20 (4.0g, 18.5 mmol) to the reaction mixture.
« Continue stirring at room temperature for 30 minutes.

» Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting
material (4-aminopyridine) is consumed.

e Upon completion, wash the reaction mixture with water (2 x 20 mL).

o Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.

 Purify the resulting crude product by column chromatography to obtain pure 4-(Boc-
amino)pyridine. The reported yield for this method is approximately 90%.[10]

Applications in Research and Drug Development

4-(Boc-amino)pyridine is a cornerstone building block in the synthesis of complex heterocyclic
molecules, many of which are investigated as potential therapeutic agents. The Boc group
enhances the nucleophilicity of the exocyclic amino nitrogen, facilitating reactions like N-
alkylation, while the pyridine nitrogen's basicity is tempered.[11]

The compound serves as a precursor for introducing a substituted 4-aminopyridyl moiety into a
target molecule. This is crucial for developing novel compounds with biological activity.[7]
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Caption: Synthetic utility of 4-(Boc-amino)pyridine.
Key Application Areas:

+ Medicinal Chemistry: N-alkylated 4-aminopyridine moieties are present in molecules
developed as p38a MAP kinase inhibitors, HIV-EP1 transcription factor inhibitors, and
antifungal agents that target CYP51.[11] The synthesis of these compounds often begins
with the alkylation of 4-(Boc-amino)pyridine, followed by deprotection.[11]

» Organic Synthesis: The compound is used in various classical organic reactions, including
nucleophilic substitutions and transition metal-catalyzed coupling reactions, to construct
complex molecular architectures.[7]

e Protecting Group Chemistry: It serves as a model compound for studying the application and
removal of the Boc protecting group. For instance, its rapid deprotection using nitric acid in
dichloromethane has been noted.[1]
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Safety and Handling

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H317 (May
cause an allergic skin reaction), H319 (Causes serious eye irritation), H335 (May cause
respiratory irritation).[4]

Precautionary Statements: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye
protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing).[4]

Storage: Store in a cool (2-8 °C is recommended), dry, and dark place in a tightly sealed
container.[7][8] The compound is stable under normal conditions but may react with strong
oxidizing agents.[7]

This guide provides essential technical information on 4-(Boc-amino)pyridine for

professionals in the chemical and pharmaceutical sciences. Its well-defined properties and

versatile reactivity ensure its continued importance in the synthesis of novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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